1-(4-ethoxyphenyl)-3-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea

• IUPAC Name: 1-(4-ethoxyphenyl)-3-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]urea
• InChI: InChI=1S/C19H22N6O3/c1-3-27-16-9-5-14(6-10-16)21-19(26)20-13-18-22-23-24-25(18)15-7-11-17(12-8-15)28-4-2/h5-12H,3-4,13H2,1-2H3,(H2,20,21,26)
• InChI Key: USDCGNWSPNXWIK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NCC2=NN=NN2C3=CC=C(C=C3)OCC
• Molecular Formula: C19H22N6O3
• Molecular Weight: 382.4 g/mol

Description

The compound “1-(4-ethoxyphenyl)-3-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea” is a complex organic molecule. It contains an ethoxyphenyl group, a tetrazolyl group, and a urea group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent groups. The ethoxyphenyl and tetrazolyl groups would likely contribute to the overall polarity and reactivity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific arrangement and connectivity of its constituent groups. The presence of the tetrazolyl group could make the compound reactive towards certain reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups (like the tetrazolyl and ethoxyphenyl groups) would all play a role.

Mechanism of Action

Without specific context (such as the compound’s use in a biological system or a chemical reaction), it’s difficult to predict the mechanism of action of this compound.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be of interest in fields like medicinal chemistry or materials science, but more research would be needed.